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  4. (1S,2S,4R,8S,9S,13S)-8-(2-Hydroxyacetyl)-9,13-dimethyl-6-propyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-11,14,17-trien-16-one
(1S,2S,4R,8S,9S,13S)-8-(2-Hydroxyacetyl)-9,13-dimethyl-6-propyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-11,14,17-trien-16-one (1S,2S,4R,8S,9S,13S)-8-(2-Hydroxyacetyl)-9,13-dimethyl-6-propyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-11,14,17-trien-16-one
Brand Name: Vulcanchem
CAS No.: 313474-58-7
VCID: VC0124950
InChI: InChI=1S/C25H32O5/c1-4-5-22-29-21-13-19-17-7-6-15-12-16(27)8-10-23(15,2)18(17)9-11-24(19,3)25(21,30-22)20(28)14-26/h8-10,12,17,19,21-22,26H,4-7,11,13-14H2,1-3H3/t17-,19+,21-,22?,23+,24+,25-/m1/s1
SMILES: CCCC1OC2CC3C4CCC5=CC(=O)C=CC5(C4=CCC3(C2(O1)C(=O)CO)C)C
Molecular Formula: C25H32O5
Molecular Weight: 412.5 g/mol

(1S,2S,4R,8S,9S,13S)-8-(2-Hydroxyacetyl)-9,13-dimethyl-6-propyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-11,14,17-trien-16-one

CAS No.: 313474-58-7

Reference Standards

VCID: VC0124950

Molecular Formula: C25H32O5

Molecular Weight: 412.5 g/mol

(1S,2S,4R,8S,9S,13S)-8-(2-Hydroxyacetyl)-9,13-dimethyl-6-propyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-11,14,17-trien-16-one - 313474-58-7

CAS No. 313474-58-7
Product Name (1S,2S,4R,8S,9S,13S)-8-(2-Hydroxyacetyl)-9,13-dimethyl-6-propyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-11,14,17-trien-16-one
Molecular Formula C25H32O5
Molecular Weight 412.5 g/mol
IUPAC Name (1S,2S,4R,8S,9S,13S)-8-(2-hydroxyacetyl)-9,13-dimethyl-6-propyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-11,14,17-trien-16-one
Standard InChI InChI=1S/C25H32O5/c1-4-5-22-29-21-13-19-17-7-6-15-12-16(27)8-10-23(15,2)18(17)9-11-24(19,3)25(21,30-22)20(28)14-26/h8-10,12,17,19,21-22,26H,4-7,11,13-14H2,1-3H3/t17-,19+,21-,22?,23+,24+,25-/m1/s1
Standard InChIKey BGHUSGMMTUEBEE-RHFXYJBUSA-N
Isomeric SMILES CCCC1O[C@@H]2C[C@H]3[C@@H]4CCC5=CC(=O)C=C[C@@]5(C4=CC[C@@]3([C@@]2(O1)C(=O)CO)C)C
SMILES CCCC1OC2CC3C4CCC5=CC(=O)C=CC5(C4=CCC3(C2(O1)C(=O)CO)C)C
Canonical SMILES CCCC1OC2CC3C4CCC5=CC(=O)C=CC5(C4=CCC3(C2(O1)C(=O)CO)C)C
Synonyms (16α)- 16,17-[Butylidenebis(oxy)]-21-hydroxy-pregna-1,4,9(11)-triene-3,20-dione; Budesonide Impurity H (EP)
PubChem Compound 15391895
Last Modified Nov 11 2021
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